Cas no 1807420-02-5 (3-Hydrazinyl-5-methylcinnamic acid)
3-Hydrazinyl-5-methylcinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydrazinyl-5-methylcinnamic acid
-
- Inchi: 1S/C10H12N2O2/c1-7-4-8(2-3-10(13)14)6-9(5-7)12-11/h2-6,12H,11H2,1H3,(H,13,14)/b3-2+
- InChI Key: RLQQTJJKFSKYCO-NSCUHMNNSA-N
- SMILES: OC(/C=C/C1=CC(=CC(C)=C1)NN)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 228
- XLogP3: -0.8
- Topological Polar Surface Area: 75.4
3-Hydrazinyl-5-methylcinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013435-1g |
3-Hydrazinyl-5-methylcinnamic acid |
1807420-02-5 | 97% | 1g |
$1475.10 | 2023-09-02 |
3-Hydrazinyl-5-methylcinnamic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3-Hydrazinyl-5-methylcinnamic acid
3-Hydrazinyl-5-methylcinnamic Acid: A Comprehensive Overview
3-Hydrazinyl-5-methylcinnamic acid, also known by its CAS number 1807420-02-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of cinnamic acid, a naturally occurring compound found in various plants, with modifications at the 3 and 5 positions of the aromatic ring. The presence of a hydrazine group (-NH-NH2) at the 3-position and a methyl group (-CH3) at the 5-position introduces unique chemical properties that make it a valuable molecule for both academic research and industrial applications.
The structure of 3-hydrazinyl-5-methylcinnamic acid consists of a benzene ring substituted with a hydrazine group at position 3 and a methyl group at position 5. The cinnamic acid backbone provides a conjugated system, which is essential for its electronic properties. This conjugation plays a crucial role in determining the compound's reactivity, stability, and potential applications in areas such as drug design and material synthesis.
Recent studies have highlighted the potential of 3-hydrazinyl-5-methylcinnamic acid as a precursor for synthesizing bioactive molecules. Researchers have explored its ability to undergo various chemical transformations, including condensation reactions, which are pivotal in drug discovery. For instance, the hydrazine group can act as a nucleophile in reactions such as the formation of hydrazones or thiosemicarbazones, leading to compounds with potential anti-inflammatory or anticancer properties.
In addition to its role in pharmacology, 3-hydrazinyl-5-methylcinnamic acid has shown promise in materials science. Its ability to form coordination complexes with metal ions has been investigated for applications in catalysis and sensor development. The conjugated system of the molecule allows for strong metal-ligand interactions, making it suitable for creating materials with tailored electronic properties.
The synthesis of 3-hydrazinyl-5-methylcinnamic acid typically involves multi-step organic reactions. One common approach is the substitution of the amino group on cinnamic acid derivatives followed by alkylation or acylation to introduce the methyl group. Optimization of reaction conditions, such as temperature and solvent choice, is critical to achieving high yields and purity.
In terms of biological activity, recent research has focused on evaluating the antioxidant and anti-inflammatory properties of 3-hydrazinyl-5-methylcinnamic acid. Experimental results indicate that the compound exhibits significant free radical scavenging activity, which could be beneficial in preventing oxidative stress-related diseases. Furthermore, its ability to inhibit inflammatory pathways suggests potential applications in treating chronic inflammatory conditions.
The study of 3-hydrazinyl-5-methylcinnamic acid has also extended into computational chemistry. Advanced molecular modeling techniques have been employed to predict its binding affinity to various biological targets, such as enzymes involved in cancer pathways. These computational studies provide valuable insights into the molecular mechanisms underlying its bioactivity and guide further experimental work.
In conclusion, 3-hydrazinyl-5-methylcinnamic acid, with its unique structural features and versatile reactivity, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from drug development to materials science. As researchers delve deeper into understanding its properties and optimizing its synthesis, this compound is poised to make significant contributions to both academic knowledge and practical innovations.
1807420-02-5 (3-Hydrazinyl-5-methylcinnamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)